Cas no 142809-89-0 (Clinopodiside A)

• Product Name: Clinopodiside A
• CAS No: 142809-89-0
• Molecular Formula: C₄₈H₇₈O₁₉
• Molecular Weight: 959.121520000001
• CID: 64736
• PubChem ID: 197477

Clinopodiside A Properties

Names and Identifiers

• Clinopodiside A
• 2-[[4,5-dihydroxy-6-[[8-hydroxy-4,8a-bis(hydroxymethyl)-4,6a,6b,11,11,14b-hexamethyl-1,2,3,4a,5,6,7,8,9,10,12,14a-dodecahydropicen-3-yl]oxy]-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl
• ClinopodisideA
• 2-[[4,5-dihydroxy-6-[[8-hydroxy-4,8a-bis(hydroxymethyl)-4,6a,6b,11,11,14b-hexamethyl-1,2,3,4a,5,6,7,8,9,10,12,14a-dodecahydropicen-3-yl]oxy]-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]methoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• 142809-89-0
• AKOS030573664
• DTXSID30931651
• 16,23,28-Trihydroxyoleana-11,13(18)-dien-3-yl hexopyranosyl-(1->4)-[hexopyranosyl-(1->6)]hexopyranoside
• 2-[(4,5-DIHYDROXY-6-{[8-HYDROXY-4,8A-BIS(HYDROXYMETHYL)-4,6A,6B,11,11,14B-HEXAMETHYL-1,2,3,4A,5,6,7,8,9,10,12,14A-DODECAHYDROPICEN-3-YL]OXY}-3-{[3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}OXAN-2-YL)METHOXY]-6-(HYDROXYMETHYL)OXANE-3,4,5-TRIOL
• 3-O-beta-D-glucopyranosyl(1----6)-(beta-D-glucopyranosyl (1----4))-beta-D-glucopyranosyl-olean-11,13(18)-diene-3 beta,16 beta, 23,28-tetrol
• DA-62392

• InChIKey： PCWTUTJLXXOQPR-UHFFFAOYSA-N
• Inchi： InChI=1S/C48H78O19/c1-43(2)13-14-48(21-52)23(15-43)22-7-8-28-44(3)11-10-30(45(4,20-51)27(44)9-12-46(28,5)47(22,6)16-29(48)53)66-41-38(61)35(58)39(67-42-37(60)34(57)32(55)25(18-50)64-42)26(65-41)19-62-40-36(59)33(56)31(54)24(17-49)63-40/h7-8,24-42,49-61H,9-21H2,1-6H3
• SMILES： OCC1OC(OCC2OC(OC3CCC4(C5C=CC6=C7CC(C)(C)CCC7(C(CC6(C)C5(C)CCC4C3(C)CO)O)CO)C)C(O)C(O)C2OC2OC(CO)C(O)C(O)C2O)C(O)C(O)C1O

Computed Properties

• Exact Mass: 958.51400
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 19
• Rotatable Bond Count: 11
• Monoisotopic Mass: 958.514
• Heavy Atom Count: 67
• Complexity: 1830
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 24
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 318A^2

Experimental Properties

• LogP: -1.52280
• PSA: 318.37000
• Refractive Index: 1.643
• Boiling Point: 1073.2°C at 760 mmHg
• Flash Point: 602.9°C
• Color/Form: Powder
• Density: 1.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins